Cas no 1131222-53-1 (2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one)

2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one structure
1131222-53-1 structure
Product Name:2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
CAS No:1131222-53-1
MF:C12H12BrNO
MW:266.13378238678
CID:2853501
PubChem ID:68728075
Update Time:2025-04-21

2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID801193391
    • 1131222-53-1
    • 5-Bromo-3,4-dihydro-2-(2-propen-1-yl)-1(2H)-isoquinolinone
    • 2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
    • PJBUVUFVNIVPOO-UHFFFAOYSA-N
    • SCHEMBL3648486
    • Inchi: 1S/C12H12BrNO/c1-2-7-14-8-6-9-10(12(14)15)4-3-5-11(9)13/h2-5H,1,6-8H2
    • InChI Key: PJBUVUFVNIVPOO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(N(CC=C)CCC=21)=O

Computed Properties

  • Exact Mass: 265.01023Da
  • Monoisotopic Mass: 265.01023Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM145324-1g
2-allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
1131222-53-1 95%
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$830 2021-08-05
Alichem
A189003961-1g
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
1131222-53-1 95%
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$763.98 2023-09-04
Chemenu
CM145324-1g
2-allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one
1131222-53-1 95%
1g
$*** 2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1757557-1g
2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2h)-one
1131222-53-1 98%
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¥6056.00 2024-08-09

2-Allyl-5-bromo-3,4-dihydroisoquinolin-1(2H)-one Related Literature

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